6-amino-2-({3-[(4-chlorophenyl)thio]propyl}thio)-4-pyrimidinol

• IUPAC Name: 4-amino-2-[3-(4-chlorophenyl)sulfanylpropylsulfanyl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C13H14ClN3OS2/c14-9-2-4-10(5-3-9)19-6-1-7-20-13-16-11(15)8-12(18)17-13/h2-5,8H,1,6-7H2,(H3,15,16,17,18)
• InChI Key: FBUZTRJXSSHPGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1SCCCSC2=NC(=CC(=O)N2)N)Cl
• Molecular Formula: C13H14ClN3OS2
• Molecular Weight: 327.9 g/mol

Description

6-amino-2-({3-[(4-chlorophenyl)thio]propyl}thio)-4-pyrimidinol is a compound that has been extensively researched for its potential therapeutic applications. It belongs to the class of pyrimidinols and is known for its bioactivity against various diseases.

Scientific Research Applications

This compound has been extensively studied for its potential therapeutic applications. It has been found to have antimicrobial, anticancer, and anti-inflammatory properties. It has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and epilepsy. Additionally, it has been found to have potential as an antifungal and antiviral agent.

Mechanism of Action

The mechanism of action of 6-amino-2-({3-[(4-chlorophenyl)thio]propyl}thio)-4-pyrimidinol is not fully understood. However, it is known to interact with various cellular targets, including enzymes and receptors. It has been found to inhibit the activity of certain enzymes involved in the synthesis of nucleic acids, which may contribute to its antimicrobial and anticancer properties. It has also been found to modulate the activity of certain receptors in the brain, which may contribute to its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of various bacterial and fungal strains, as well as certain cancer cell lines. It has also been found to reduce inflammation in animal models of inflammation. Additionally, it has been found to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-amino-2-({3-[(4-chlorophenyl)thio]propyl}thio)-4-pyrimidinol in lab experiments is its broad spectrum of activity against various diseases. It has also been found to have low toxicity in animal models, which makes it a promising candidate for further development. However, one of the limitations of using this compound is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 6-amino-2-({3-[(4-chlorophenyl)thio]propyl}thio)-4-pyrimidinol. One area of research is to further elucidate its mechanism of action and identify its cellular targets. Another area of research is to optimize its formulation to improve its solubility and bioavailability. Additionally, there is potential for the development of derivatives of this compound with improved activity and selectivity against specific diseases. Finally, further preclinical and clinical studies are needed to evaluate its safety and efficacy in humans.
Conclusion:
In conclusion, 6-amino-2-({3-[(4-chlorophenyl)thio]propyl}thio)-4-pyrimidinol is a compound with broad-spectrum activity against various diseases. Its potential therapeutic applications have been extensively studied, and it has been found to have antimicrobial, anticancer, anti-inflammatory, and neuroprotective properties. While there are limitations to its use in lab experiments, there are several future directions for research on this compound, including further elucidation of its mechanism of action, optimization of its formulation, development of derivatives, and evaluation of its safety and efficacy in humans.